Cas no 1603-99-2 (Toluene-d5)
Toluene-d5 (C6D5CH3) is a deuterated analog of toluene, where five hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in nuclear magnetic resonance (NMR) spectroscopy, providing sharper signals and reduced interference in solvent suppression experiments. Its high isotopic purity (>99%) ensures reliable results in quantitative analysis and reaction mechanism studies. Toluene-d5 is chemically stable and compatible with a wide range of organic reactions, making it valuable for kinetic and mechanistic research. As a non-polar solvent, it is particularly useful in studies requiring minimal proton interference. Its applications extend to pharmaceuticals, materials science, and deuterium-labeled synthesis.
Toluene-d5 structure
Product Name:Toluene-d5
Toluene-d5 Chemical and Physical Properties
Names and Identifiers
-
- Benzene-1,2,3,4,5-d5,6-methyl-
- Toluene (Ring-D5)
- Toluene-d5
- 1,2,3,4,5-pentadeuterio-6-methyl-benzene
- 2,3,4,5,6-pentadeuteriotoluene
- 2,3,4,5,6-pentadeuterio-toluene
- 486213_ALDRICH
- ar-pentadeuterio-toluene
- Methylbenzene-d5
- Toluene-2,3,4,5,6-d5
- DTXSID80473399
- Toluene(ring-d5)
- J-009718
- 1603-99-2
- Toluene-2,3,4,5,6-d5, 98 atom % D
- 1,2,3,4,5-pentadeuterio-6-methylbenzene
- Toluene (Ring-D5, 98%)
-
- Inchi: 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i2D,3D,4D,5D,6D
- InChI Key: YXFVVABEGXRONW-VIQYUKPQSA-N
- SMILES: C1(C)C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 102.12534
- Monoisotopic Mass: 97.0939839849g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 42
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 0.912 g/mL at 25 °C
- Melting Point: -93 °C(lit.)
- Boiling Point: 110 °C(lit.)
- Flash Point: 40 °F
- Refractive Index: n20/D 1.495(lit.)
- PSA: 0
- Solubility: Not determined
Toluene-d5 Security Information
- Hazardous Material transportation number:UN 1294 3/PG 2
- WGK Germany:1
- Hazard Category Code: 11-38-48/20-63-65-67
- Safety Instruction: 36/37-46-62
-
Hazardous Material Identification:
- Risk Phrases:11-38-48/20-63-65-67
Toluene-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 486213-5G |
Toluene-d5 |
1603-99-2 | 5g |
¥7267.89 | 2023-12-05 | ||
| TRC | T535873-1g |
Toluene-d5 |
1603-99-2 | 1g |
$ 213.00 | 2023-04-16 | ||
| TRC | T535873-10g |
Toluene-d5 |
1603-99-2 | 10g |
$ 1613.00 | 2023-04-16 | ||
| A2B Chem LLC | AF00392-1g |
TOLUENE (RING-D5) |
1603-99-2 | 98% | 1g |
$227.00 | 2024-04-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-473310-1g |
Toluene-d5, |
1603-99-2 | 1g |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-473310-1 g |
Toluene-d5, |
1603-99-2 | 1g |
¥3,234.00 | 2023-07-11 |
Toluene-d5 Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
1603-99-2 (Toluene-d5) Related Products
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